4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride
Description
“4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride” is a chemical compound with the molecular formula C8H10Cl2N2O2S . It has a molecular weight of 269.15 . This compound is used in pharmaceutical testing .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as “4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride”, often involves [3 + 2] cycloaddition reactions . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can provide pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can readily form pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The molecular structure of “4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride” consists of a pyrazole ring attached to a cyclopentyl group and a sulfonyl chloride group . The chlorine atom is attached to the pyrazole ring .Chemical Reactions Analysis
Pyrazole derivatives, including “4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride”, can undergo various chemical reactions. For example, they can participate in acceptorless dehydrogenative coupling reactions with 1,3-diols to provide pyrazoles and 2-pyrazolines . They can also undergo a phosphine-free [3+2] cycloaddition reaction with dialkyl azodicarboxylates to provide functionalized pyrazoles .Physical And Chemical Properties Analysis
“4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride” is a solid compound . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not specified in the available literature.Future Directions
The future directions for “4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride” could involve further exploration of its potential applications in pharmaceutical testing . Additionally, new synthetic routes and reactions involving this compound could be explored to expand its utility in organic synthesis.
properties
IUPAC Name |
4-chloro-2-cyclopentylpyrazole-3-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10Cl2N2O2S/c9-7-5-11-12(6-3-1-2-4-6)8(7)15(10,13)14/h5-6H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SINDCHQQRDKKGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=C(C=N2)Cl)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride | |
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